4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide
Overview
Description
4-(Dimethylamino)-N,N-dimethylpiperidine-1-carboxamide (DMAPA) is an organic compound used in the synthesis of many different compounds. It is a versatile reagent that is widely used in the pharmaceutical, biotechnology, and chemical industries. DMAPA has become increasingly popular due to its ability to be used in a variety of laboratory experiments and its relatively low cost.
Mechanism of Action
4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide is an organic compound that acts as a catalyst in a variety of reactions. It is believed to act by forming a complex with the substrate, which then facilitates the reaction. This complex is believed to be stabilized by hydrogen bonding and electrostatic interactions.
Biochemical and Physiological Effects
4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide is a relatively non-toxic compound and is not known to have any significant biochemical or physiological effects. It has been studied for potential use in the treatment of certain types of cancer, but no significant effects have been observed.
Advantages and Limitations for Lab Experiments
4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide has many advantages for laboratory experiments. It is relatively inexpensive and can be easily synthesized. It is also highly soluble in a variety of solvents, making it easy to use in a variety of reactions. Its low toxicity makes it safe to use in laboratory experiments. However, 4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide is not very stable and can decompose over time.
Future Directions
There are many potential future directions for the use of 4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide. It could be used in the synthesis of peptides and nucleosides, as well as in the synthesis of organic catalysts and pharmaceuticals. It could also be used in the synthesis of polymers, such as polyurethanes. Additionally, further research could be done to investigate its potential use in the treatment of certain types of cancer.
Synthesis Methods
4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide can be synthesized using a variety of methods. The most common method is the reaction of dimethylamine and piperidine-1-carboxylic acid. This reaction produces the desired product in high yields and can be easily scaled up for large-scale production. Other methods, such as the use of dimethylaminopyridine, can also be used to synthesize 4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide.
Scientific Research Applications
4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide is widely used in scientific research and has been used in a variety of applications. It has been used to synthesize a variety of compounds, such as peptide, amino acid, and nucleoside derivatives. It is also used in the synthesis of organic dyes, organic catalysts, and pharmaceuticals. 4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide has also been used in the synthesis of polymers, such as polyurethanes.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide involves the reaction of N,N-dimethylpiperidine-1-carboxylic acid with dimethylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) to form the corresponding amide. The amide is then treated with excess dimethylamine to form the final product.", "Starting Materials": [ "N,N-dimethylpiperidine-1-carboxylic acid", "dimethylamine", "N,N'-dicyclohexylcarbodiimide (DCC)" ], "Reaction": [ "Step 1: N,N-dimethylpiperidine-1-carboxylic acid is dissolved in anhydrous dichloromethane.", "Step 2: Dimethylamine is added to the reaction mixture.", "Step 3: N,N'-dicyclohexylcarbodiimide (DCC) is added as a coupling agent.", "Step 4: The reaction mixture is stirred at room temperature for several hours.", "Step 5: The reaction mixture is filtered to remove the dicyclohexylurea byproduct.", "Step 6: Excess dimethylamine is added to the filtrate.", "Step 7: The reaction mixture is stirred at room temperature for several hours.", "Step 8: The solvent is removed under reduced pressure.", "Step 9: The crude product is purified by column chromatography to obtain 4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide as a white solid." ] } | |
CAS RN |
1595845-22-9 |
Product Name |
4-(dimethylamino)-N,N-dimethylpiperidine-1-carboxamide |
Molecular Formula |
C10H21N3O |
Molecular Weight |
199.3 |
Purity |
95 |
Origin of Product |
United States |
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